2-Hydroxy-5-sulfobenzoic acid

• CAS No.: 97-05-2
• Product Name: 2-Hydroxy-5-sulfobenzoic acid
• Molecular Formula: C7H6O6S
• Molecular Weight: 218.19 g/mol
• IUPAC Name: 2-hydroxy-5-sulfobenzoic acid
• Standard InChI: InChI=1S/C7H6O6S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3,8H,(H,9,10)(H,11,12,13)
• Standard InChIKey: YCPXWRQRBFJBPZ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
• Melting Point: 120.0 °C
• Physical Description: Solid
• Description: 5-Sulfosalicylic acid, also known as sulfosalicylate or salicylsulfonic acid, belongs to the class of organic compounds known as 3-sulfobenzoic acids. These are sulfobenzoic acid carrying the sulfonyl group at the 3-position of the benzene group. 5-Sulfosalicylic acid is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 5-Sulfosalicylic acid has been found in human prostate tissue. 5-Sulfosalicylic acid can be biosynthesized from benzoic acid and phenol.; 5-sulfosalicylic acid is an arenesulfonic acid that is benzoic acid substituted by a hydroxy at position C-2 and a sulfo group at C-5. It has a role as a metabolite. It is an arenesulfonic acid, a member of benzoic acids and a member of phenols. It derives from a benzoic acid and a phenol.
• Related CAS: 1837-99-6 (berrylium[1:1] salt); 831-54-9 (mono-hydrochloride salt)
• Synonyms: 2-hydroxy-5-sulfobenzoic acid; 2-hydroxybenzoic-5-sulfonic acid; 3-carboxy-4-hydroxybenzenesulfonate; 3-carboxy-4-hydroxybenzenesulfonic acid; 5-sulfosalicylic acid; cesium 5-sulfosalicylate; phlogosam; phlogosol; salicylsulfonic acid; sulfosalicylic acid; sulfosalicylic acid, beryllium salt (1:1); sulfosalicylic acid, beryllium salt (2:1)
• PubChem Compound: 7322
• Last Modified: Nov 12 2021